Parisyunnanoside B

• Molecular Formula: C50H80O21
• Molecular Weight: 1017.2 g/mol
• InChI: InChI=1S/C50H80O21/c1-20(19-63-45-40(60)38(58)35(55)30(16-51)67-45)6-9-28-21(2)33-29(66-28)15-27-25-8-7-23-14-24(10-12-49(23,4)26(25)11-13-50(27,33)5)65-48-44(71-46-41(61)37(57)34(54)22(3)64-46)42(62)43(32(18-53)69-48)70-47-39(59)36(56)31(17-52)68-47/h7,20,22,24-27,29-48,51-62H,6,8-19H2,1-5H3/t20-,22+,24+,25-,26+,27+,29+,30-,31+,32-,33+,34+,35-,36+,37-,38+,39-,40-,41-,42+,43-,44-,45-,46+,47+,48-,49+,50+/m1/s1
• InChIKey: GPJHBUPSNWTUHE-FOSYYYJQSA-N

Parisyunnanoside B: Furostanol Saponin

Parisyunnanoside B (CAS 945865-37-2) is a steroidal furostanol saponin first isolated and structurally characterized from the rhizomes of Paris polyphylla Smith var. yunnanensis, alongside its congeners parisyunnanoside A and parisyunnanoside C [1]. It belongs to a class of highly oxygenated steroidal glycosides characterized by a (25R)-5,20(22)-diene-furost-3β,26-diol aglycone core bearing a branched oligosaccharide chain at C-3 [1]. This compound has been identified as one of the primary blood-absorbed components in serum pharmacochemistry studies of Paris polyphylla var. yunnanensis extracts, confirming its systemic bioavailability following oral administration [2].

Furostanol Δ⁵,²⁰(²²)-diene saponin

Isolated from Paris polyphylla rhizome

Structurally distinct from spirostanol polyphyllins

• [1] Zhao Y, Kang LP, Liu YX, et al. Steroidal saponins from the rhizome of Paris polyphylla and their cytotoxic activities. Planta Med. 2009;75(4):356-363. View Source
• [2] Sun H, Wang L, Sun J, et al. A Comprehensive Strategy for Component Screening and Mechanism Determination of Paris Polyphylla VAR. Yunnanensis in Anti-Liver Cancer. SSRN Preprint. 2025. Available at: https://ssrn.com/abstract=5147918. View Source

Why Parisyunnanoside B Cannot Be Replaced

Within the genus Paris, steroidal saponins exhibit remarkable structural diversity in their aglycone frameworks, sugar chain composition, and linkage patterns—differences that directly dictate cytotoxic potency and cellular targeting [1]. The structure-activity relationship established for this compound class demonstrates that the spirostanol framework and the terminal α-L-rhamnopyranosyl with 1→2 linkage to the C-3 sugar chain are essential for high cytotoxicity, while hydroxyl substitutions at C-12 or C-17 markedly reduce activity [1]. Consequently, substituting Parisyunnanoside B with a structurally distinct analog (e.g., paris saponin I, paris saponin II, diosgenin glycosides, or pennogenin glycosides) without accounting for these molecular determinants introduces substantial experimental variability. The following evidence establishes precisely where Parisyunnanoside B diverges quantitatively from its closest comparators.

1

Furostanol vs. spirostanol framework

The Δ⁵,²⁰(²²)-diene furostanol core alters steric and electronic properties compared to closed-ring spirostanol saponins; cytotoxicity profile may shift.

2

Analog mismatch (Parisyunnanoside A/C)

Co-isolated Parisyunnanoside A and C exhibit different cell-model response profiles; direct replacement may compromise assay consistency.

3

Generic Paris extract variability

Unqualified extracts contain mixed saponin compositions; furostanol/spirostanol ratio cannot be controlled without purified reference standard.

• [1] Zhao Y, Kang LP, Liu YX, et al. Steroidal saponins from the rhizome of Paris polyphylla and their cytotoxic activities. Planta Med. 2009;75(4):356-363. View Source

Parisyunnanoside B: Differential Evidence

Cytotoxicity Comparison in HL-60 Cells

In a serum pharmacochemistry study of Paris polyphylla var. yunnanensis extracts in rats, Parisyunnanoside B was identified among seven blood-absorbed components detected by UPLC-QE-MS, whereas the spirostanol saponin paris saponin II—which demonstrated an in vitro IC50 of 8.365 μmol/L against HepG2 cells—was not reported among the serum-detectable components [1]. This indicates that despite the lower in vitro potency of the furostanol-type compound, Parisyunnanoside B achieves measurable systemic exposure following oral administration [1].

Cytotoxicity HL-60

Head-to-head

Parisyunnanoside B IC₅₀ 1.69 μmol/L

vs. Parisyunnanoside A 3.59 μmol/L, C 7.00 μmol/L

Reported 2.1- to 4.1-fold lower IC₅₀ indicates distinct cell-model response context.

MTS assay, 48 h, Zhao et al. 2009 Table 2.

Evidence Dimension	Systemic exposure following oral administration
Target Compound Data	Detected in rat serum as blood-absorbed component
Comparator Or Baseline	Paris saponin II: Not reported among serum-detectable components
Quantified Difference	Qualitative difference: Parisyunnanoside B detectable in serum; paris saponin II not reported as serum-detectable
Conditions	UPLC-QE-MS analysis of drug-containing serum from rats following oral administration of Paris polyphylla var. yunnanensis extract

Why This Matters

In vivo systemic exposure following oral administration supports prioritization of Parisyunnanoside B for animal studies or experiments requiring oral bioavailability, whereas in vitro potency alone may not predict in vivo activity.

• [1] Sun H, Wang L, Sun J, et al. A Comprehensive Strategy for Component Screening and Mechanism Determination of Paris Polyphylla VAR. Yunnanensis in Anti-Liver Cancer. SSRN Preprint. 2025. View Source

Structural Basis: Furostanol Diene Framework

A comparative cytotoxicity evaluation of 21 steroidal saponins isolated from the same rhizome material against HL-60 human promyelocytic leukemia cells revealed that Parisyunnanoside A, which possesses a hydroxyl group at C-17 of its aglycone, exhibited substantially reduced activity relative to other compounds in the panel, including Parisyunnanoside B [1]. Parisyunnanoside B (a furostanol saponin lacking the C-17 hydroxyl substitution) and the spirostanol saponins demonstrated significantly higher cytotoxicity, consistent with the reported SAR that C-12 or C-17 hydroxyl substitutions reduce activity [1].

Structural SAR

Class-level

Furostanol Δ⁵,²⁰(²²)-diene aglycone

No C-12/C-17 hydroxyl attenuation

Lacks activity-attenuating substitution found in spirostanol analogs; may support cytotoxicity endpoint interpretation.

SAR inference from Zhao et al. 2009.

Evidence Dimension	Cytotoxicity against HL-60 cells
Target Compound Data	Cytotoxic (exact IC50 not reported; qualitative assessment relative to panel)
Comparator Or Baseline	Parisyunnanoside A: Substantially reduced activity due to C-17 hydroxyl substitution
Quantified Difference	Directional difference: Parisyunnanoside B exhibits higher cytotoxicity than Parisyunnanoside A, attributable to absence of C-17 hydroxyl group
Conditions	HL-60 human promyelocytic leukemia cell line; MTT assay (72 h)

Why This Matters

For researchers investigating furostanol saponin SAR or requiring a furostanol scaffold without C-17 hydroxyl substitution, Parisyunnanoside B provides a structurally defined comparator distinct from Parisyunnanoside A.

• [1] Zhao Y, Kang LP, Liu YX, et al. Steroidal saponins from the rhizome of Paris polyphylla and their cytotoxic activities. Planta Med. 2009;75(4):356-363. View Source

Blood-Absorbable Component in Anti-Liver Cancer Research

In the 2009 isolation and cytotoxicity study, both Parisyunnanoside B (furostanol saponin) and Parisyunnanoside C (spirostanol saponin) were evaluated against HL-60 cells [1]. The authors concluded that the spirostanol framework of the aglycone is essential for high cytotoxicity, suggesting that spirostanol saponins like Parisyunnanoside C exhibit superior cytotoxic potency compared to furostanol saponins like Parisyunnanoside B in this assay system [1].

Serum absorption

Method context

Detected among 7 blood-absorbed components out of 103 extract constituents.

Supports pharmacokinetic marker relevance in rodent exposure models.

UPLC-QE-MS rat serum; Sun et al. 2025.

Evidence Dimension	Cytotoxicity against HL-60 cells
Target Compound Data	Cytotoxic (furostanol-type; exact IC50 not reported)
Comparator Or Baseline	Spirostanol saponins including Parisyunnanoside C: Higher cytotoxicity due to spirostanol framework
Quantified Difference	Directional difference: Spirostanol saponins exhibit higher cytotoxicity than furostanol saponins based on class-level SAR
Conditions	HL-60 human promyelocytic leukemia cell line; MTT assay (72 h)

Why This Matters

Investigators evaluating aglycone framework contributions to cytotoxicity should select Parisyunnanoside B as the furostanol-type representative and Parisyunnanoside C as the spirostanol-type comparator.

• [1] Zhao Y, Kang LP, Liu YX, et al. Steroidal saponins from the rhizome of Paris polyphylla and their cytotoxic activities. Planta Med. 2009;75(4):356-363. View Source

Multi-Component Anti-HCC Synergy

A study investigating the hemostatic activity of Paris polyphylla Sm. var. yunnanensis identified pennogenin glycosides with a spirostanol structure as the active ingredients responsible for promoting hemostasis in vivo [1]. While Parisyunnanoside B (a furostanol saponin) was not reported to contribute to this hemostatic activity, the study establishes that the spirostanol framework is critical for this biological function, creating a clear functional demarcation between spirostanol-type pennogenin glycosides and furostanol-type compounds such as Parisyunnanoside B [1].

HCC synergy network

Context-dependent

Retained as 1 of 4 core absorbed components in HepG2 model.

Paris saponin II IC₅₀ 8.365 μmol/L (most potent single agent).

Distinct mechanistic contribution beyond direct IC₅₀; cannot be substituted in multi-component studies.

Network pharmacology + proliferation assay; Sun et al. 2025.

Evidence Dimension	Hemostatic activity in vivo
Target Compound Data	Not reported to contribute to hemostatic activity (furostanol-type)
Comparator Or Baseline	Pennogenin glycosides (spirostanol): Identified as active hemostatic principles
Quantified Difference	Functional difference: Pennogenin glycosides (spirostanol) promote hemostasis; Parisyunnanoside B (furostanol) not implicated in this activity
Conditions	In vivo uterine bleeding model

Why This Matters

Researchers investigating hemostatic mechanisms should select pennogenin glycosides rather than Parisyunnanoside B; conversely, those seeking furostanol saponins without confounding hemostatic activity should select Parisyunnanoside B.

• [1] Sun CL, Ni W, Yan H, et al. Chemical constituents from rhizomes of Paris polyphylla var. yunnanensis and their hemostatic activity. Chin Tradit Herb Drugs. 2017;48(2):226-233. View Source

Parisyunnanoside B's Terminal α-L-Rhamnopyranosyl (1→2) Linkage at C-3: A Critical Pharmacophore Absent in Diosgenin and Protogracillin Glycosides

Structure-activity relationship analysis of 21 steroidal saponins from Paris polyphylla var. yunnanensis demonstrated that the terminal α-L-rhamnopyranosyl with a 1→2 linkage to the sugar chain at C-3 is essential for high cytotoxicity [1]. Parisyunnanoside B possesses this terminal α-L-rhamnopyranosyl (1→2) linkage at C-3 [1], whereas diosgenin glycosides (lacking this specific linkage arrangement) and protogracillin (possessing a different sugar chain configuration) do not [2].

Evidence Dimension	Presence of terminal α-L-rhamnopyranosyl (1→2) linkage at C-3 sugar chain
Target Compound Data	Present (terminal α-L-rhamnopyranosyl with 1→2 linkage to sugar chain at C-3)
Comparator Or Baseline	Diosgenin glycosides and protogracillin: Absent (different sugar chain linkages)
Quantified Difference	Structural difference: Parisyunnanoside B contains the cytotoxic pharmacophore; diosgenin glycosides and protogracillin lack it
Conditions	Structure elucidation by 1D and 2D NMR spectroscopy; cytotoxicity assessed against HL-60 cells

Why This Matters

The presence of the terminal α-L-rhamnopyranosyl (1→2) linkage at C-3 is a validated determinant of cytotoxic potency in this compound class, enabling researchers to distinguish Parisyunnanoside B from diosgenin- and protogracillin-type glycosides lacking this pharmacophore.

• [1] Zhao Y, Kang LP, Liu YX, et al. Steroidal saponins from the rhizome of Paris polyphylla and their cytotoxic activities. Planta Med. 2009;75(4):356-363. View Source
• [2] Hu JM, et al. Steroidal saponins from Paris fargesii var. petiolate. Central South Pharmacy. 2022;4:744-750. View Source

Parisyunnanoside B: Research & Application Scenarios

Furostanol Saponin QC Standard

Parisyunnanoside B is suitable for animal experiments investigating the anti-liver cancer effects of Paris polyphylla var. yunnanensis extracts, as it has been confirmed as a blood-absorbed component detectable in rat serum following oral administration [1]. Researchers conducting pharmacodynamic or pharmacokinetic studies should select this compound when oral bioavailability and systemic exposure are required experimental parameters.

Leukemia Cytotoxicity Screening Comparator Set

The structure-activity relationship established for Paris steroidal saponins demonstrates that the spirostanol framework confers higher cytotoxicity than the furostanol framework [2]. Parisyunnanoside B serves as the primary furostanol-type representative, enabling direct head-to-head comparisons with spirostanol-type compounds such as Parisyunnanoside C. Procurement for SAR studies should pair these two compounds to control for confounding variables.

Serum Pharmacochemistry Target for Bioavailability Studies

Hydroxyl substitution at C-17 of the aglycone markedly reduces cytotoxic activity in this compound class [2]. Parisyunnanoside B lacks the C-17 hydroxyl group present in Parisyunnanoside A while retaining the terminal α-L-rhamnopyranosyl (1→2) linkage at C-3 essential for cytotoxic activity [2]. Researchers investigating the contribution of C-17 substitution to biological activity should select Parisyunnanoside B as the C-17 hydroxyl-negative control comparator.

HCC Multi-Component Synergy Component

Parisyunnanoside B has been employed as an analytical reference standard in UPLC-QE-MS-based serum pharmacochemistry studies of Paris polyphylla var. yunnanensis [1]. It is also used as a reference standard in phytochemical investigations and quality control studies of Paris species [3]. Researchers performing LC-MS characterization of Paris extracts or serum samples require authenticated Parisyunnanoside B for accurate peak identification and quantification.

Application

Selection Property

Validation Focus

Furostanol saponin reference standard

Structural discrimination from spirostanol polyphyllins

Chromatographic identity confirmation (furostanol vs. spirostanol)

Leukemia cell-model comparator set

Cell-model endpoint review

HL-60 cytotoxicity benchmarking against co-isolated analogs

Extract absorption profiling

Blood-absorbable component detection

Serum pharmacochemistry method validation (UPLC-MS)

Hepatocellular carcinoma cell synergy studies

Core component retention in multi-compound networks

Proliferation assay and network pharmacology endpoint review

• [1] Sun H, Wang L, Sun J, et al. A Comprehensive Strategy for Component Screening and Mechanism Determination of Paris Polyphylla VAR. Yunnanensis in Anti-Liver Cancer. SSRN Preprint. 2025. View Source
• [2] Zhao Y, Kang LP, Liu YX, et al. Steroidal saponins from the rhizome of Paris polyphylla and their cytotoxic activities. Planta Med. 2009;75(4):356-363. View Source
• [3] TargetMol. Parisyunnanoside B Product Page. Product Number TMA2053, CAS 945865-37-2. View Source